2-(9-Bromononyl-1-oxy)tetrahydropyran 2-(9-Bromononyl-1-oxy)tetrahydropyran
Brand Name: Vulcanchem
CAS No.: 55695-90-4
VCID: VC21194252
InChI: InChI=1S/C14H27BrO2/c15-11-7-4-2-1-3-5-8-12-16-14-10-6-9-13-17-14/h14H,1-13H2
SMILES: C1CCOC(C1)OCCCCCCCCCBr
Molecular Formula: C14H27BrO2
Molecular Weight: 307.27 g/mol

2-(9-Bromononyl-1-oxy)tetrahydropyran

CAS No.: 55695-90-4

Cat. No.: VC21194252

Molecular Formula: C14H27BrO2

Molecular Weight: 307.27 g/mol

* For research use only. Not for human or veterinary use.

2-(9-Bromononyl-1-oxy)tetrahydropyran - 55695-90-4

Specification

CAS No. 55695-90-4
Molecular Formula C14H27BrO2
Molecular Weight 307.27 g/mol
IUPAC Name 2-(9-bromononoxy)oxane
Standard InChI InChI=1S/C14H27BrO2/c15-11-7-4-2-1-3-5-8-12-16-14-10-6-9-13-17-14/h14H,1-13H2
Standard InChI Key LKEZIRZMJBUPIS-UHFFFAOYSA-N
SMILES C1CCOC(C1)OCCCCCCCCCBr
Canonical SMILES C1CCOC(C1)OCCCCCCCCCBr

Introduction

2-(9-Bromononyl-1-oxy)tetrahydropyran, with the CAS number 55695-90-4, is a chemical compound that belongs to the class of ethers. It is specifically a tetrahydropyran derivative, which is a six-membered ring structure containing an oxygen atom. This compound is of interest in various chemical and biological studies due to its unique structural properties.

Synonyms

  • 2-(9-Bromononyloxy)tetrahydropyran

  • 2H-Pyran, 2-[(9-bromononyl)oxy]tetrahydro-

Preparation and Raw Materials

The preparation of 2-(9-Bromononyl-1-oxy)tetrahydropyran typically involves the reaction of tetrahydropyran with a brominated nonanol derivative. The specific synthesis route may vary depending on the desired yield and purity of the product.

Raw Materials

  • Tetrahydropyran

  • 9-Bromononanol

Preparation Products

The compound can be used as an intermediate in the synthesis of other organic compounds, particularly those requiring a brominated alkyl chain attached to a tetrahydropyran ring.

Uses and Applications

While specific applications of 2-(9-Bromononyl-1-oxy)tetrahydropyran are not widely documented, compounds with similar structures are often used in pharmaceutical research and organic synthesis. The bromine atom provides a reactive site for further chemical transformations, making it useful in the synthesis of complex molecules.

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